Cas no 32743-88-7 (6,8-Tridecanedione)

• Product Name: 6,8-Tridecanedione
• CAS No: 32743-88-7
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 291734
• PubChem ID: 13297084
• Update Time: 2025-04-19

6,8-Tridecanedione Chemical and Physical Properties

Names and Identifiers

• 6,8-Tridecanedione
• tridecane-6,8-dione
• DTXSID10535479
• 32743-88-7
• SCHEMBL250549

• Inchi： 1S/C13H24O2/c1-3-5-7-9-12(14)11-13(15)10-8-6-4-2/h3-11H2,1-2H3
• InChI Key： ONLKWZYYIZMJRH-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų